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Compound of Interest

Compound Name: IR-1048

CAS No.: 155613-98-2

Cat. No.: B1146480

Get Quote

Introduction

IR-1048 is a cyanine dye specifically designed for fluorescence imaging in the second near-

infrared (NIR-II) window, a spectral range spanning from 1000 to 1700 nm.[1][2] Imaging within

this window offers significant advantages for biological research, particularly for in vivo studies,

due to the reduced scattering of photons, minimal tissue autofluorescence, and deeper tissue

penetration compared to traditional visible and NIR-I (700-900 nm) imaging. These properties

enable high-resolution visualization of deep-seated biological structures and processes.[3] IR-
1048 is often functionalized to create probes that target specific biological markers, such as

nitroreductase in hypoxic tumor environments, making it a valuable tool for cancer research

and therapeutic monitoring.

Physicochemical and Spectroscopic Properties of IR-
1048
A summary of the key properties of IR-1048 is presented below. These values are essential for

designing imaging experiments and performing quantitative analysis.
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Property Value Solvent/Conditions Reference(s)

Chemical Formula C₄₀H₃₈BCl₃F₄N₂ -

Molecular Weight 739.91 g/mol -

Typical Excitation Max

(λex)
~980 nm Varies

Emission Maximum

(λem)
~1048 nm Ethanol

Fluorescence

Quantum Yield (ΦF)
0.001 (0.1%) Ethanol

Molar Extinction

Coefficient (ε)

Data not available in

current search results.
- -

Solubility
Soluble in water and

ethanol
-

Core Equipment Setup for IR-1048 Imaging
A typical epi-fluorescence imaging system for the NIR-II region is required for IR-1048. The

fundamental components are outlined below.

Essential Components and Specifications
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Component
Specification /
Recommendation

Rationale Reference(s)

Excitation Light

Source

A high-power laser

diode with a peak

wavelength of 980 nm

is recommended.

Efficiently excites IR-

1048 to produce a

strong fluorescence

signal.

Excitation Filter

A short-pass filter

(e.g., cut-off at 1000

nm) or a narrow band-

pass filter centered at

980 nm should be

placed in the

excitation path.

Ensures only the

desired excitation

wavelength reaches

the sample,

minimizing stray light

and background

noise.

Dichroic Mirror

A long-pass dichroic

mirror with a cut-on

wavelength around

1000 nm.

Reflects the 980 nm

excitation light

towards the sample

while efficiently

transmitting the

emitted fluorescence

(>1000 nm) to the

detector.

Emission Filter

A 1000 nm long-pass

filter should be placed

before the detector.

Blocks scattered

excitation light from

reaching the detector,

ensuring that only the

IR-1048 fluorescence

signal is captured.

This is critical for

achieving a high

signal-to-noise ratio.

Detector An Indium Gallium

Arsenide (InGaAs)

camera. These

cameras are sensitive

in the 900-1700 nm

Standard silicon-

based cameras are

not sensitive in the

NIR-II window.

InGaAs detectors are
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range. Cooled InGaAs

cameras are preferred

for low-noise, long-

exposure acquisitions.

essential for capturing

the fluorescence

emission of IR-1048.

Objective Lens

A high-quality

objective lens with

good transmission in

the NIR range (up to

1700 nm).

Maximizes the

collection of emitted

photons from the

sample.

[3]

Diagram of a Typical NIR-II Imaging System
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NIR-II Fluorescence Imaging System
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Caption: A schematic of a standard epi-fluorescence setup for NIR-II imaging.
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Experimental Protocols
The following protocols provide a starting point for using IR-1048-based probes for in vitro and

in vivo imaging. As an example, we will reference a hypothetical probe, "IR-1048-Target,"

designed to detect a specific cellular marker.

Protocol 1: In Vitro Cellular Imaging
This protocol describes the labeling and imaging of cultured cells.

Materials:

Cultured cells seeded on a glass-bottom imaging dish

IR-1048-Target probe stock solution (e.g., 1 mM in DMSO)

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

NIR-II fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 60-80%) in a glass-bottom

dish suitable for microscopy.

Probe Preparation: Prepare a working solution of IR-1048-Target by diluting the stock

solution in complete cell culture medium. The final concentration should be optimized, but a

starting range of 1-10 µM is common.

Cell Labeling: Remove the existing medium from the cells and add the IR-1048-Target

working solution.

Incubation: Incubate the cells under standard culture conditions (e.g., 37°C, 5% CO₂) for a

predetermined period (e.g., 30-60 minutes). This time should be optimized based on the

probe's kinetics.
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Washing: Gently wash the cells two to three times with warm PBS or fresh culture medium to

remove any unbound probe.

Imaging: Add fresh medium or PBS to the cells for imaging. Place the dish on the NIR-II

microscope stage.

Image Acquisition:

Excite the sample using the 980 nm laser.

Collect the emitted fluorescence using the InGaAs camera with the 1000 nm long-pass

filter in place.

Optimize exposure time and laser power to achieve a good signal-to-noise ratio while

minimizing potential phototoxicity.

Workflow for In Vitro Imaging

Seed Cells on
Imaging Dish

Incubate Cells
with Probe

Prepare IR-1048 Probe
Working Solution

Wash to Remove
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Acquire Images on
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Click to download full resolution via product page

Caption: A generalized workflow for labeling and imaging cultured cells with IR-1048.
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Protocol 2: In Vivo Small Animal Imaging
This protocol outlines the general steps for imaging a tumor-bearing mouse model. All animal

procedures must be conducted in accordance with approved institutional guidelines.

Materials:

Tumor-bearing mouse model

Sterile IR-1048-Target probe solution formulated for injection (e.g., in saline or PBS)

Anesthesia (e.g., isoflurane)

In vivo NIR-II imaging system

Procedure:

Animal Preparation: Anesthetize the mouse using a calibrated isoflurane delivery system.

Place the animal on the imaging stage, which should be heated to maintain body

temperature.

Pre-injection Imaging: Acquire a baseline (pre-injection) image of the region of interest (e.g.,

the tumor) to assess background autofluorescence.

Probe Administration: Administer the IR-1048-Target probe via an appropriate route, typically

an intravenous (tail vein) injection. A typical dose might be 100-200 µL of a 50-100 µM

solution.

Dynamic Imaging: Begin acquiring images immediately after injection to observe the probe's

distribution dynamics. Continue imaging at various time points (e.g., 1, 4, 8, 12, 24 hours)

post-injection to determine the optimal time for target accumulation and background

clearance.

Image Acquisition Parameters:

Use the 980 nm laser for excitation, ensuring the power density is within safe limits for in

vivo use.
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Set the InGaAs camera exposure time to balance signal strength and temporal resolution.

Use the 1000 nm long-pass emission filter.

Data Analysis: Quantify the fluorescence intensity in the region of interest (e.g., tumor) and a

background region (e.g., muscle) over time to calculate the tumor-to-background ratio.

Workflow for In Vivo Imaging
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Click to download full resolution via product page

Caption: A standard procedure for in vivo fluorescence imaging in small animals.

Application Example: Imaging Hypoxia
IR-1048 can be modified with a nitroimidazole group to create a probe (IR-1048-MZ) that is

responsive to nitroreductase (NTR), an enzyme overexpressed in hypoxic tumor cells. In its

initial state, the probe's fluorescence is quenched. In the presence of NTR, the nitro group is

reduced, restoring the strong NIR-II fluorescence of the IR-1048 core.

Activation Mechanism of a Hypoxia-Sensitive IR-1048
Probe
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Caption: The activation of a hypoxia-sensitive IR-1048 probe by nitroreductase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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